1-(Benzyloxy)-3-bromo-5-trifluoromethylbenzene

• IUPAC Name: 1-bromo-3-phenylmethoxy-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C14H10BrF3O/c15-12-6-11(14(16,17)18)7-13(8-12)19-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: UYBXRJFRUVREDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=CC(=C2)C(F)(F)F)Br
• Molecular Formula: C14H10BrF3O
• Molecular Weight: 331.13 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis often involves spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions of the reaction, the mechanism, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Environmental Impact and Applications

Brominated Flame Retardants : Studies have detailed the occurrence and potential risks of novel brominated flame retardants (NBFRs) in indoor air, dust, and consumer goods, highlighting the necessity for more research on their environmental fate and toxicity. High concentrations of specific NBFRs in various environments have raised concerns, emphasizing the need for comprehensive monitoring and improved analytical methods (Zuiderveen, Slootweg, & de Boer, 2020).

Chemical Synthesis and Material Science

Synthetic Building Blocks : Benzene derivatives, including those related to "1-(Benzyloxy)-3-bromo-5-trifluoromethylbenzene," have been identified as versatile building blocks in supramolecular chemistry, enabling a wide range of applications from nanotechnology to polymer processing and biomedical applications (Cantekin, de Greef, & Palmans, 2012).

Antioxidant Activity Studies : Research into the analytical methods used to determine antioxidant activity of compounds, including those similar in structure to "1-(Benzyloxy)-3-bromo-5-trifluoromethylbenzene," showcases the importance of these compounds in various fields, such as food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021).

Biomedical Implications

Toxicity and Environmental Risks : The environmental presence and ecotoxicological risks of benzophenone-3, a common component in organic sunscreen products, have been extensively reviewed. This research highlights the broader implications of similar organic compounds on aquatic ecosystems and human health, suggesting a need for further study on their endocrine-disrupting potential and long-term exposure effects (Kim & Choi, 2014).

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Information on safety and hazards is typically found in the compound’s Material Safety Data Sheet (MSDS). It includes information on toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve potential applications of the compound, areas of research that need further exploration, and predictions about how the field will develop.